BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Review of 4-
Hydroxyphenylacetamide: Synthesis, Properties,
and Biological Significance

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxyphenylacetamide, a molecule of significant interest in both pharmaceutical
manufacturing and biomedical research, holds a unique position as a key synthetic
intermediate and a biologically relevant metabolite. This technical guide provides an in-depth
review of the current state of knowledge on 4-Hydroxyphenylacetamide, consolidating
information on its chemical and physical properties, synthesis methodologies, and its emerging
biological profile. While primarily recognized as a crucial precursor in the synthesis of the beta-
blocker atenolol, its identity as a metabolite of the widely used analgesic and antipyretic drug,
acetaminophen (paracetamol), underscores the need for a thorough understanding of its
pharmacological and toxicological characteristics.

This document aims to serve as a comprehensive resource for researchers, scientists, and
professionals in drug development by presenting a structured overview of quantitative data,
detailed experimental protocols derived from studies on closely related compounds, and
visualizations of relevant biochemical pathways. Due to a notable gap in direct research on 4-
Hydroxyphenylacetamide, this review critically synthesizes available data and, where
necessary, extrapolates potential biological activities and mechanisms from studies on its
parent compound and structural analogs, clearly indicating areas where further investigation is
warranted.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b194378?utm_src=pdf-interest
https://www.benchchem.com/product/b194378?utm_src=pdf-body
https://www.benchchem.com/product/b194378?utm_src=pdf-body
https://www.benchchem.com/product/b194378?utm_src=pdf-body
https://www.benchchem.com/product/b194378?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Chemical and Physical Properties

4-Hydroxyphenylacetamide, with the chemical formula CsHoNOz2, is a beige, fine crystalline
powder.[1][2] It is soluble in water and slightly soluble in DMSO and methanol.[2][3] A
comprehensive summary of its chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of 4-Hydroxyphenylacetamide

Property Value Reference(s)
Molecular Formula CsHsNO2 [1][3]
Molecular Weight 151.16 g/mol [11[3]

CAS Number 17194-82-0 [1][3]

Melting Point 176-178 °C [1][3]

Boiling Point 273.17°C (rough estimate) [3]

Density 1.2023 g/cm3 (rough estimate) [3]

Water Solubility Soluble [3]

pKa 9.99 + 0.26 (Predicted) [2]

InChi Key YBPAYPRLUDCSEY- 5]

UHFFFAOYSA-N

SMILES NC(=0)Cclccc(O)ccl [4]

Synthesis of 4-Hydroxyphenylacetamide

4-Hydroxyphenylacetamide is a critical intermediate in the synthesis of atenolol, a widely
prescribed beta-blocker for cardiovascular diseases.[6][7] Its synthesis is a well-established
process in industrial and laboratory settings.

General Synthesis Workflow

A common synthetic route to 4-Hydroxyphenylacetamide involves the hydration of 4-
hydroxybenzyl cyanide. This process can be catalyzed by various reagents, including platinum
complexes.[5] The general workflow is depicted in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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